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Compound of Interest

Compound Name: Triacontane, 11,20-didecyl-

Cat. No.: B15372641 Get Quote

This guide provides a detailed comparison of the physical properties of the branched alkane

11,20-didecyltriacontane and its linear counterpart, n-triacontane, alongside other linear

alkanes. The content is tailored for researchers, scientists, and professionals in drug

development, offering objective analysis supported by experimental data and standardized

protocols. The primary focus is on how molecular structure—specifically, branching—influences

key physical characteristics such as melting point, boiling point, and density.

Molecular Structure: The Foundation of Physical
Properties
The fundamental difference between 11,20-didecyltriacontane and linear alkanes lies in their

molecular architecture. Linear alkanes, like n-triacontane, consist of a single, unbranched chain

of carbon atoms. In contrast, 11,20-didecyltriacontane features a 30-carbon main chain with

two ten-carbon (decyl) branches. This structural divergence is the primary determinant of their

differing physical properties.
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Linear Alkanes Branched Alkanes

General Structure
CH3(CH2)nCH3

n-Triacontane (C30H62)
A straight chain of 30 carbon atoms.

Example

Structural Impact on Physical Properties

Higher surface area

General Structure
Carbon backbone with alkyl side chains.

11,20-didecyltriacontane (C50H102)
A 30-carbon chain with two 10-carbon branches.

Example

Lower surface area,
more compact structure

Click to download full resolution via product page

Caption: Structural comparison of linear and branched alkanes.

Comparative Analysis of Physical Properties
The degree of branching in an alkane's structure significantly impacts its intermolecular forces,

primarily the van der Waals forces (specifically, London dispersion forces). These forces dictate

the energy required to transition between solid, liquid, and gaseous states.
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Property
n-Triacontane
(Linear)

11,20-
didecyltriacont
ane
(Branched)

General Trend
for Linear
Alkanes

General Trend
for Branched
Alkanes

Molecular

Formula
C₃₀H₆₂ C₅₀H₁₀₂ CₙH₂ₙ₊₂ CₙH₂ₙ₊₂

Molecular Weight

( g/mol )
422.81 703.3

Increases with

chain length

Increases with

size

Boiling Point (°C) 450

Unavailable

(Predicted to be

lower than a

linear C50

alkane)

Increases with

molecular weight

due to larger

surface area and

stronger

dispersion

forces.

Lower than their

linear isomers

due to a more

compact,

spherical shape

which reduces

surface area

contact.

Melting Point

(°C)
64-67 Unavailable

Increases with

molecular weight

due to better

packing in the

crystal lattice.

Generally lower

than linear

isomers, but

highly

symmetrical

branched

molecules can

have

anomalously

high melting

points.
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Density (g/cm³) ~0.810 (at 20°C) Unavailable

Increases with

molecular

weight,

approaching a

limiting value of

about 0.85

g/cm³.

Branching

generally leads

to less efficient

packing,

resulting in lower

densities

compared to

linear isomers.

Note: Experimental data for 11,20-didecyltriacontane is not readily available in published

literature. The comparison is based on established principles of physical chemistry regarding

branched alkanes.

Discussion of Structure-Property Relationships
Boiling Point: Linear alkanes exhibit higher boiling points than their branched isomers of similar

molecular weight. This is because their elongated shape allows for a larger surface area of

contact between molecules, which enhances the strength of London dispersion forces.

Branching creates a more compact and spherical molecular shape, reducing the effective

surface area for intermolecular interactions and consequently lowering the boiling point.

Melting Point: The trend for melting points is more complex. While longer linear chains

generally lead to higher melting points due to increased dispersion forces, molecular symmetry

and the efficiency of crystal lattice packing play a crucial role. Linear alkanes, with their regular

structure, tend to pack well. Branching disrupts this packing, typically lowering the melting

point. However, highly symmetrical branched molecules can sometimes pack more efficiently

than their less symmetrical isomers, leading to unusually high melting points.

Density: The density of linear alkanes increases with molecular weight. Branching generally

reduces the efficiency of molecular packing, leading to a lower density compared to the

corresponding straight-chain alkane.

Experimental Protocols
Accurate determination of these physical properties relies on precise and standardized

experimental methodologies.
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Determination of Melting Point (Capillary Method)
This method is used to determine the temperature at which a solid substance transitions to a

liquid state. A pure substance typically has a sharp melting point range of less than 2°C.

Workflow:

Sample Preparation
Finely powder the dry sample.

Pack into a capillary tube (sealed at one end).

Apparatus Setup
Attach capillary tube to a thermometer.

Place in a heating bath (e.g., paraffin oil).

Heating & Observation
Heat the bath slowly (1-2°C per minute).

Stir continuously for uniform temperature.

Record Temperatures
T1: Temperature when the first drop of liquid appears.

T2: Temperature when the last crystal melts.

Result
The melting point is reported as the range T1 to T2.

Click to download full resolution via product page

Caption: Workflow for melting point determination.

Procedure:
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Sample Preparation: The solid sample is finely powdered. A small amount is packed into a

thin-walled capillary tube sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is immersed in a heating bath (e.g., a Thiele

tube filled with mineral oil) to ensure even heat distribution.

Heating: The bath

To cite this document: BenchChem. [A Comparative Analysis of Physical Properties: 11,20-
didecyltriacontane vs. Linear Alkanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15372641#triacontane-11-20-didecyl-vs-linear-
alkanes-in-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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